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Compound of Interest

Compound Name: 5-Nitroso-1,3-benzodioxole

Cat. No.: B114606

An In-Depth Technical Guide to the Chemical Properties of 5-Nitro-1,3-benzodioxole

A Note on Nomenclature: Initial searches for "5-Nitroso-1,3-benzodioxole" did not yield
specific information on this compound. The available scientific literature extensively covers the
closely related compound, 5-Nitro-1,3-benzodioxole. This guide will focus on the latter,
providing a comprehensive overview of its chemical properties, synthesis, and biological
significance. The primary chemical difference lies in the functional group attached to the
benzodioxole ring: a nitro group (-NO2) in 5-Nitro-1,3-benzodioxole versus a nitroso group (-
N=0) in the requested compound.

Core Chemical Properties

5-Nitro-1,3-benzodioxole, also known as 3,4-methylenedioxynitrobenzene, is a nitrated
aromatic heterocyclic organic compound. It serves as a key intermediate in various chemical
syntheses.

Table 1: Physicochemical Properties of 5-Nitro-1,3-benzodioxole
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Property Value Source
Molecular Formula C7HsNOa4 [1112]
Molecular Weight 167.12 g/mol [1][3]
Melting Point 146-150 °C [1114]
Density 1.5216 g/cm3 (estimate)

Appearance Yellow solid [3]

CAS Number 2620-44-2 [2]
InChl Key SNWQAKNKGGOVMO- e

UHFFFAOYSA-N

O=--INVALID-LINK--
SMILES [1]
clccc2c(c1)0OCO2

Synthesis and Reactivity

5-Nitro-1,3-benzodioxole is primarily synthesized through the nitration of 1,3-benzodioxole. The
nitro group can be subsequently reduced to an amine, making it a versatile precursor for other
derivatives.

Experimental Protocols

Protocol 1: Nitration of 1,3-Benzodioxole with Nitric Acid in Water

e Reactants: 1,3-Benzodioxole (10.0 g, 82 mmol), concentrated Nitric Acid (65%-68%, 18 g),
Water (39 g).[3]

e Procedure: 1,3-Benzodioxole is added dropwise to a solution of concentrated nitric acid in
water at 60-65°C. The mixture is then heated to 90°C and stirred for 2 hours. After cooling to
room temperature, the mixture is poured into ice water. The resulting precipitate is filtered to
yield 5-Nitro-1,3-benzodioxole.[3]

* Yield: Approximately 87% (12.0 g).[3]

Protocol 2: Nitration of 1,3-Benzodioxole with Nitric Acid in Glacial Acetic Acid
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e Reactants: 1,3-Benzodioxole (12.2 g), Glacial Acetic Acid (105 ml), Nitric Acid (d=1.4, 9 ml).
[4]

e Procedure: 12.2 g of 1,3-benzodioxole is dissolved in 75 ml of glacial acetic acid in a flask
equipped with a stirrer, thermometer, and dropping funnel. A solution of 9 ml of nitric acid in
30 ml of glacial acetic acid is added dropwise while maintaining the temperature between 15-
25°C. The mixture is stirred at room temperature overnight. The precipitated crystals are
filtered, washed with water, and recrystallized from alcohol.[4]

 Yield: Up to 90.6% of the theoretical yield.[4]

Logical Workflow for Synthesis

Synthesis of 5-Nitro-1,3-benzodioxole
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Caption: General workflow for the synthesis of 5-Nitro-1,3-benzodioxole.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 5-Nitro-1,3-benzodioxole.

Table 2: Spectroscopic Data for 5-Nitro-1,3-benzodioxole
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Technique Key Data Points Source

5 6.27 (s, 2H), 7.12 (d, 1H,
J=12 Hz), 7.76 (d, 1H, 3.2 Hz),

1H NMR (DMSO-de) [3]
7.91 (dd, 1H, J1=12 Hz, J2=3.2
Hz)
LCMS 168 [M+1]+ [3]
Data available in the NIST
IR Spectrum WebBook [2]
ebBoo
Data available in the NIST
Mass Spectrum (EI) WebBook [2]
ebBoo

Biological Activity and Significance

While specific biological activities of 5-Nitro-1,3-benzodioxole are not extensively detailed in the
provided search results, the presence of the nitro group on an aromatic scaffold is significant in
medicinal chemistry. Nitroaromatic compounds are known to exhibit a wide range of biological
activities.

The nitro group is a well-known pharmacophore and can also be a toxicophore.[5] It is present
in numerous compounds with demonstrated activities, including:

» Antimicrobial: The nitro group can undergo redox reactions within microbial cells, leading to
toxicity and cell death.[5] This is a mechanism for many antibacterial and antiparasitic drugs.

[516]
¢ Antineoplastic[5]
o Antihypertensive[5]
 Antiparasitic[5][6]

The 1,3-benzodioxole moiety itself is found in many biologically active natural products and
synthetic compounds.
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Potential Signaling Pathway Involvement

Given the known activities of nitroaromatic compounds, 5-Nitro-1,3-benzodioxole could
potentially interact with cellular pathways involving redox cycling. A hypothetical pathway is

illustrated below.
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Hypothetical Redox Cycling of a Nitroaromatic Compound
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Caption: Hypothetical redox cycling leading to oxidative stress.
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Safety and Handling

5-Nitro-1,3-benzodioxole is considered harmful if swallowed, in contact with skin, or if inhaled. It
is stable under normal conditions, but incompatible with oxidizing agents. Thermal
decomposition can lead to the release of irritating gases and vapors.[7] Standard personal
protective equipment, including gloves, lab coat, and eye protection, should be worn when
handling this compound.

This guide provides a foundational understanding of the chemical properties and synthesis of
5-Nitro-1,3-benzodioxole for researchers and professionals in drug development. Further
investigation into its specific biological activities and mechanisms of action is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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